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Rainfast Period & Application Timing

Rainfastness refers to the time required after application for a herbicide to be fully absorbed by the plant and

become resistant to washoff by rainfall. Application timing is critical for ensuring the herbicide reaches its

target site effectively.

The table below summarizes the core data on foramsulfuron's rainfastness and general application windows:

Parameter Specification Key Context & Comparative Data

Rainfast
Period

~72 hours [1] Higher rainfastness vs. other herbicides (e.g.,

48 hr for "Tenacity" mesotrione) [1].

Application
Type

Post-emergent [2] [3] Applied after weed and crop emergence.

Optimal
Timing

Weeds at 2-6 leaf stage (corn); 4-8

leaf stage (sugarcane) [2]

Targets young, actively growing weeds for

optimal systemic uptake.
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This protocol provides a methodology for evaluating foramsulfuron's efficacy and rainfastness under

controlled conditions, simulating field application for research and development.

Start: Experimental Setup

1. Preparation & Treatment
• Select plant species

• Grow to 2-6 leaf stage
• Prepare foramsulfuron solution

• Apply with adjuvant

2. Simulated Rainfall Events
• Group A: Rainfall at 1 HAT

• Group B: Rainfall at 24 HAT
• Group C: Rainfall at 72 HAT

• Control: No rainfall

3. Post-Application Monitoring
• Observe daily for symptoms:
  - Growth cessation (3-5 DAT)

  - Chlorosis (3-5 DAT)
  - Necrosis (7-14 DAT)

4. Data Collection & Analysis
• Assess weed control efficacy (%)

• Record phytotoxicity scores
• Determine effective rainfast period

Click to download full resolution via product page

Key Experimental Variables to Manipulate

Rainfall Simulation: Intensity (e.g., 10 mm over 30 minutes), water droplet size, and water pH.

Environmental Conditions: Conduct trials across a temperature range (15-25°C is ideal, but 50-
95°F has been tested) [2] [1] and varying humidity levels.

Formulation Factors: Test the impact of different adjuvants (e.g., non-ionic surfactants at 0.2% v/v)
or tank-mixtures (e.g., with atrazine) [2].

Troubleshooting Common Experimental Issues

Q1: Observed efficacy is lower than expected after a simulated rain event. What could be the cause?

Cause: Rainfall likely occurred before the 72-hour rainfast period was complete.
Solution: Verify that the environmental conditions (especially temperature and humidity) during the

experiment fall within the optimal range for plant uptake [2]. Ensure the herbicide formulation includes
a non-ionic surfactant to enhance leaf adhesion and penetration [2].

Q2: The test crop (e.g., corn) shows signs of phytotoxicity. How can this be mitigated?

Cause: Application outside of recommended stages or under environmental stress.
Solution: Confirm the crop is at a tolerant growth stage. Foramsulfuron is rapidly detoxified in

tolerant crops, but stress can compromise this. Application in cool mornings (15-25°C) is
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recommended to maximize efficacy and crop safety [2].

Q3: How can resistance be managed in a long-term study?

Cause: Repeated use of herbicides with the same mode of action (HRAC Group 2) selects for
resistant weed biotypes. Goosegrass, for example, has documented resistance to ALS inhibitors like

foramsulfuron [4].
Solution: Integrate foramsulfuron into a resistance management strategy that includes rotating with

herbicides from different HRAC groups (e.g., Groups 1, 14, or 15) and using tank mixtures with
multiple effective modes of action [2] [4].

Detailed Application Data for Experimental Design

For researchers designing dose-response or crop tolerance studies, the following table provides precise

application parameters.

Crop /
Setting

Target Weeds
Dosage (g
ai/ha)

Application Timing & Context

Corn
(Maize)

Crabgrass, Foxtail,

Barnyardgrass

150–250 [2] Post-emergent, weeds at 2–6 leaf stage

[2].

Sugarcane Annual grasses,

Lambsquarters

200–300 [2] Post-emergent, weeds at 4–8 leaf stage

[2].

Turfgrass Crabgrass, Annual

bluegrass

50–100 [2] Early post-emergent, spot treatment on

weeds <5 cm tall [2].

Key Scientific Insights for Researchers

Mode of Action: Foramsulfuron is an acetolactate synthase (ALS) inhibitor (HRAC Group 2). It is a
systemic herbicide absorbed by leaves and roots, translocating to meristematic tissues and blocking

the synthesis of the branched-chain amino acids valine, leucine, and isoleucine [2].
Symptom Progression: The biochemical mode of action leads to a characteristic symptom timeline:

growth cessation and chlorosis appear in 3-5 days, with widespread necrosis and plant death
typically occurring within 7-14 days [2].
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Regulatory & Safety Status: A recent re-evaluation by Health Canada (Feb 2025) confirmed the

continued registration of foramsulfuron products, citing low mammalian toxicity and acceptable
human health and environmental risks when used as directed, though updated label requirements are

being implemented [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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